Cas no 10490-06-9 (Acetic acid, bis(ethylthio)-)

• Product Name: Acetic acid, bis(ethylthio)-
• CAS No: 10490-06-9
• MF: C₆H₁₂O₂S₂
• MW: 180.288279533386
• CID: 2623756
• PubChem ID: 12247612
• Update Time: 2025-04-21

Acetic acid, bis(ethylthio)- Chemical and Physical Properties

Names and Identifiers

• DTXSID50482256
• DTXCID50433066
• SCHEMBL4288970
• Acetic acid, bis(ethylthio)-
• 10490-06-9

• Inchi： 1S/C6H12O2S2/c1-3-9-6(5(7)8)10-4-2/h6H,3-4H2,1-2H3,(H,7,8)
• InChI Key： XMLOHHSISONECN-UHFFFAOYSA-N
• SMILES： S(CC)C(C(=O)O)SCC

Computed Properties

• Exact Mass: 180.02787197Da
• Monoisotopic Mass: 180.02787197Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 99.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 87.9Ų